Cas no 1440809-87-9 (3-(4-Methylthiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(4-Methylthiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 1440809-87-9
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5717265
• PubChem ID: 69948202
• Update Time: 2023-10-15

3-(4-Methylthiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1150549
• SCHEMBL6966617
• 5-(4-methylthiophen-2-yl)-1H-pyrazol-3-amine
• 1440809-87-9
• 3-(4-Methylthiophen-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C8H9N3S/c1-5-2-7(12-4-5)6-3-8(9)11-10-6/h2-4H,1H3,(H3,9,10,11)
• InChI Key： BYZQSCGRKNMTBD-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1=CC(N)=NN1

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.9Ų